Carbamothioic acid, methyl-, S-(4,6-dimethyl-2-pyrimidinyl) ester

Specification

• CAS No.: 61887-69-2
• Molecular Formula: C8H11N3OS
• Molecular Weight: 197.26 g/mol
• IUPAC Name: S-(4,6-dimethylpyrimidin-2-yl) N-methylcarbamothioate
• Standard InChI: InChI=1S/C8H11N3OS/c1-5-4-6(2)11-7(10-5)13-8(12)9-3/h4H,1-3H3,(H,9,12)
• Standard InChI Key: NENZFVGVGOJQAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC(=O)NC)C

Introduction

Carbamothioic acid, methyl-, S-(4,6-dimethyl-2-pyrimidinyl) ester is a chemical compound with a unique structure that combines a methyl carbamate moiety with a pyrimidine derivative. This compound is notable for its biological activity, particularly as an insecticide, and its potential applications in agriculture and pharmaceuticals.

Key Characteristics:

• Molecular Formula: C8H11N3OS

• Molecular Weight: Approximately 197.26 g/mol, as reported by PubChem.

• CAS Number: 61887-69-2.

Synthesis Overview:

While the exact synthesis pathway is not detailed here, it generally involves reactions that form the carbamothioic acid backbone and attach the pyrimidine derivative.

Biological Activity and Mechanism

Carbamothioic acid, methyl-, S-(4,6-dimethyl-2-pyrimidinyl) ester acts primarily as an insecticide by inhibiting acetylcholinesterase, an enzyme crucial for nerve function in insects. This inhibition leads to the accumulation of acetylcholine at synapses, causing paralysis and death in target organisms.

Mechanism of Action:

• Target Enzyme: Acetylcholinesterase

• Effect on Insects: Accumulation of acetylcholine, leading to paralysis and death

Agricultural Use:

This compound is effective against a range of pests, making it valuable for crop protection. Its use in agriculture is primarily focused on controlling insect populations that can damage crops.

Potential Pharmaceutical Applications:

Due to its biological activity, it may also serve as a lead compound for developing new drugs targeting similar pathways, though this area requires further research.

Environmental Impact and Safety

Studies on the environmental impact of carbamothioic acid, methyl-, S-(4,6-dimethyl-2-pyrimidinyl) ester focus on its effects on non-target organisms and its degradation products. It is essential to evaluate its toxicity to beneficial insects and other wildlife to ensure safe use.

Environmental Considerations:

• Toxicity to Non-Target Organisms: Requires careful evaluation

• Degradation Products: Studied to understand environmental persistence

Comparison with Similar Compounds

Compound Name	Structure
Carbamic acid, dimethyl-, 2-(formylmethylamino)-5,6-dimethyl-4-pyrimidinyl ester	Contains a formyl group; used in different biological applications.
Thiacloprid	A neonicotinoid insecticide; acts on different neuroreceptors.
Imidacloprid	Widely used insecticide; targets nicotinic acetylcholine receptors.

Carbamothioic acid, methyl-, S-(4,6-dimethyl-2-pyrimidinyl) ester is distinct due to its specific mechanism targeting acetylcholinesterase, unlike other common insecticides like imidacloprid and thiacloprid.